4-(1H-benzimidazol-2-yl)-1-(2,6-dimethylphenyl)-2-pyrrolidinone
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Description
“4-(1H-benzimidazol-2-yl)-1-(2,6-dimethylphenyl)-2-pyrrolidinone” is a chemical compound that contains a benzimidazole moiety, which is a five-membered heterocyclic compound with three carbon atoms, two nitrogen atoms, and two double bonds . It also contains a pyrrolidinone moiety, which is a five-membered lactam structure .
Synthesis Analysis
The synthesis of compounds containing a benzimidazole moiety often involves the reaction of o-phenylenediamine with carboxylic acids . The specific synthesis process for “this compound” is not detailed in the available resources.Molecular Structure Analysis
The molecular formula of “this compound” is C19H19N3O, and its molecular weight is 305.37 . The structure contains a benzimidazole ring attached to a pyrrolidinone ring via a single bond .Future Directions
The future directions for research on “4-(1H-benzimidazol-2-yl)-1-(2,6-dimethylphenyl)-2-pyrrolidinone” could involve further exploration of its potential biological activities, given the broad range of activities exhibited by compounds containing a benzimidazole moiety . Additionally, more detailed studies could be conducted to elucidate its synthesis process, chemical reactions, mechanism of action, physical and chemical properties, and safety profile.
Properties
IUPAC Name |
4-(1H-benzimidazol-2-yl)-1-(2,6-dimethylphenyl)pyrrolidin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O/c1-12-6-5-7-13(2)18(12)22-11-14(10-17(22)23)19-20-15-8-3-4-9-16(15)21-19/h3-9,14H,10-11H2,1-2H3,(H,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVIUYBMSDVDPLA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)N2CC(CC2=O)C3=NC4=CC=CC=C4N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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